Cas no 2549033-67-0 (5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(4-phenyl-1,3-thiazole-2-carbonyl)piperidin-4-yl]oxy}pyrimidine)

• Product Name: 5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(4-phenyl-1,3-thiazole-2-carbonyl)piperidin-4-yl]oxy}pyrimidine
• CAS No: 2549033-67-0
• MF: C₂₃H₂₂N₆O₂S
• MW: 446.524782657623
• CID: 5314013
• PubChem ID: 154884218
• Update Time: 2025-11-06

5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(4-phenyl-1,3-thiazole-2-carbonyl)piperidin-4-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• [4-[[5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinyl]oxy]-1-piperidinyl](4-phenyl-2-thiazolyl)methanone
• 5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(4-phenyl-1,3-thiazole-2-carbonyl)piperidin-4-yl]oxy}pyrimidine
• AKOS040726622
• F6761-2773
• 2549033-67-0

• Inchi： 1S/C23H22N6O2S/c1-28-14-18(13-26-28)17-11-24-23(25-12-17)31-19-7-9-29(10-8-19)22(30)21-27-20(15-32-21)16-5-3-2-4-6-16/h2-6,11-15,19H,7-10H2,1H3
• InChI Key： GRFMAHRKJNMVRH-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1C(N1CCC(CC1)OC1N=CC(C2C=NN(C)C=2)=CN=1)=O

Computed Properties

• Exact Mass: 446.15249514g/mol
• Monoisotopic Mass: 446.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 703.9±70.0 °C(Predicted)
• pka: 0.82±0.10(Predicted)

Additional information on 5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(4-phenyl-1,3-thiazole-2-carbonyl)piperidin-4-yl]oxy}pyrimidine

5-(1-Methyl-1H-Pyrazol-4-Yl)-2-{[1-(4-Phenyl-1,3-Thiazole-2-Carbonyl)Piperidin-4-Yl]Oxy}Pyrimidine: A Comprehensive Overview

The compound with CAS No. 2549033-67-0, known as 5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(4-phenyl-1,3-thiazole-2-carbonyl)piperidin-4-yl]oxy}pyrimidine, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

Structural Analysis

The molecular structure of 5-(1-methyl-1H-pyrazol-4-yl)-2-{[1-(4-phenyl-1,3-thiazole-2-carbonyl)piperidin-4-yloxy}pyrimidine is characterized by a pyrimidine ring at its core. This pyrimidine ring is substituted at position 5 with a 1-methylpyrazole group and at position 2 with a piperidinyl ether moiety. The piperidine ring is further substituted at position 1 with a thiazole carbonyl group, which itself bears a phenyl substituent at position 4. This intricate arrangement of heterocyclic rings and substituents contributes to the compound's unique chemical properties and biological activity.

Synthesis and Chemical Properties

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the individual building blocks: the pyrazole derivative, the thiazole derivative, and the piperidine intermediate. These components are then coupled through carefully designed reactions to form the final product. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, improving both yield and purity.

Pharmacological Activity

Research into the pharmacological properties of 5-(1-methylpyrazolopyrimidine) has revealed its potential as a therapeutic agent in various disease states. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, preclinical studies have shown that it may possess anti-tumor properties, highlighting its potential in oncology.

Recent Research Findings

In recent years, there has been growing interest in understanding the mechanism of action of 5-(1-methylpyrazolopyrimidine). Researchers have identified key molecular targets, including certain kinases and receptors, which are implicated in its biological effects. For instance, studies have shown that this compound interacts with protein kinase C (PKC), a family of enzymes involved in cell signaling pathways. This interaction may underpin its anti-inflammatory and anti-tumor activities.

Furthermore, recent investigations have explored the role of 5-(1-methylpyrazolopyrimidine) in modulating cellular energy metabolism. By targeting specific metabolic pathways, this compound may offer new avenues for treating metabolic disorders such as diabetes and obesity.

Applications in Drug Development

The unique combination of biological activities exhibited by 5-(1-methylpyrazolopyrimidine) positions it as a valuable lead compound in drug discovery programs. Its ability to modulate multiple cellular pathways makes it an attractive candidate for developing multi-target therapies. Current efforts are focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

Conclusion

In summary, 5-(1-methylpyrazolopyrimidine) is a structurally complex organic molecule with significant potential in medicinal chemistry. Its diverse biological activities and promising pharmacological profile make it an intriguing subject for further research. As our understanding of its mechanisms deepens, this compound may pave the way for innovative therapeutic strategies across various disease areas.